5,7-dimethyl-N-(3-morpholinopropyl)benzo[d]thiazol-2-amine

• IUPAC Name: 5,7-dimethyl-N-(3-morpholin-4-ylpropyl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C16H23N3OS/c1-12-10-13(2)15-14(11-12)18-16(21-15)17-4-3-5-19-6-8-20-9-7-19/h10-11H,3-9H2,1-2H3,(H,17,18)
• InChI Key: BLKSQHCDBVCOPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)N=C(S2)NCCCN3CCOCC3)C
• Molecular Formula: C16H23N3OS
• Molecular Weight: 305.4 g/mol

Description

Benzothiazole is a heterocyclic compound. It’s a versatile scaffold that’s been used in the synthesis of a wide range of biologically active compounds.

Synthesis Analysis

Benzothiazole derivatives can be synthesized through various pathways, including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Molecular Structure Analysis

The benzothiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Benzothiazole compounds have been found to exhibit a range of biological activities, including antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It’s a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

• Organic Synthesis and Catalysis :

  • Dimethylformamide serves as a carbon monoxide source in palladium-catalyzed aminocarbonylations of aryl bromides, where morpholine and other amines are utilized to deliver corresponding aryl amides (Wan, Alterman, Larhed, & Hallberg, 2002).
  • Domino reactions of 1,3-thiazolidinedione with different amines, including morpholine, produce dihydrothiophene derivatives through ring-opening/recyclization (Sun, Zhang, Xia, & Yan, 2009).

• Medicinal Chemistry and Pharmacology :

  • Schiff bases derived from 1,3,4-thiadiazole-2-amine demonstrate significant biological activities, including DNA protective ability and antimicrobial effects against various pathogens (Gür et al., 2020).
  • The synthesis of 3-amino derivatives of benzo[b]furo[2,3-c]pyridines involves reactions with amines like morpholine, indicating potential applications in developing novel compounds (Tolkunov, Kal'nitskii, & Zemskaya, 1991).

• Material Science and Applications :

  • A novel V-shaped molecule, synthesized via Suzuki coupling and Witting reaction, exhibits morphology-dependent fluorochromism, potentially useful in security inks (Lu & Xia, 2016).
  • The generation of structurally diverse libraries using 3-dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride indicates wide-ranging applications in developing novel materials and molecular structures (Roman, 2013).

Mechanism of Action

The exact mechanism of action would depend on the specific benzothiazole derivative and its biological target. Some benzothiazole-based compounds have shown promising anti-tubercular activity.

Future Directions

Benzothiazole derivatives continue to be a focus of research due to their diverse biological activities. Future work may involve the synthesis of new derivatives and the exploration of their potential as therapeutic agents.